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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid
CAS No.: 66192-08-3
Cat. No.: B1288658

Get Quote

Compound Identity & Significance

3-(2-Bromophenyl)butanoic acid (CAS 66192-08-3) is a beta-aryl carboxylic acid
characterized by a bromine atom at the ortho position of the phenyl ring. This steric positioning
distinguishes it from its para isomer (CAS 53086-46-7), significantly altering its reactivity in
cyclization reactions (e.g., Friedel-Crafts intramolecular acylation) used to generate indanone

scaffolds in medicinal chemistry.

Core Identifiers

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1288658#bc-rfq
https://www.benchchem.com/product/b1288658/docs?utm_src=pdf-body#technical-guide-physical-properties-characterization-of-3-2-bromophenyl-butanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value
CAS Number 66192-08-3
IUPAC Name 3-(2-Bromophenyl)butanoic acid

Systematic Name -(2-Bromophenyl)butyric acid

Molecular Formula

Molecular Weight 243.10 g/mol
SMILES CC(CC(=0)0O)C1=CC=CC=C1Br
Appearance Off-white to pale yellow crystalline solid

Physical Properties Profile

The following data aggregates experimental values and high-confidence predictive models
based on structural analogs (e.g., 4-bromophenyl isomers).

Melting Point & Thermal Data

Property Value | Range Note

Sharp melting range (60—62
Melting Point (Experimental) 61 °C °C) indicates high purity
crystalline phase [1].

Decomposition likely prior to
Boiling Point (Predicted) ~340 °C (at 760 mmHg) boiling at atmospheric
pressure.

Non-volatile solid under

Flash Point (Predicted) >110 °C -
standard conditions.

Solubility & Partition Coefficients

The ortho-bromo substituent increases lipophilicity compared to unsubstituted phenylbutanoic
acid, while the carboxylic acid tail provides pH-dependent solubility.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent System Solubility Rating Operational Note

Predominantly protonated
Water (pH < 4) Insoluble form; precipitates from

agueous acid.

Forms the carboxylate salt
(e.g., with NaOH,

Water (pH > 8) Soluble
).
) ) Preferred solvent for extraction
Dichloromethane (DCM) High o
from acidified aqueous layers.
. Suitable for recrystallization
Ethanol / Methanol High ) ]
(often with water antisolvent).
Used for nucleophilic
DMSO / DMF High substitution or coupling
reactions.
Moderate lipophilicity; readily
LogP (Octanol/Water) ~29-3.1 crosses cell membranes in
early assays.
) Typical of aliphatic carboxylic
pKa (Predicted) 4.75+0.1

acids.

Synthesis & Production Logic

The synthesis of 3-(2-Bromophenyl)butanoic acid presents a regiochemical challenge due to
the steric hindrance of the ortho-bromine. While the para-isomer is easily accessed via
standard Friedel-Crafts alkylation, the ortho-isomer requires directed metal-catalyzed addition
to ensure regiocontrol.

Preferred Route: Rhodium-Catalyzed Conjugate Addition

The most robust protocol for high-purity synthesis (avoiding regioisomeric mixtures) is the
addition of 2-bromophenylboronic acid to crotonic acid (or crotonate esters).
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Experimental Workflow Diagram

The following diagram illustrates the critical pathway and decision nodes for synthesis and
purification.

Raw Materials:

2-Bromophenylboronic Acid
+ Crotonic Acid/Ester

1,4-Addition

Rh(l) Catalysis
(Rh(acac)(C2H4)2 / Ligand)
Solvent: Dioxane/H20

Intermediate Ester

Ester Hydrolysis
(If Ester used) Direct Acid Route
LIOH / THF / H20

Acid-Base Extraction
1. Basify (pH > 10) -> Wash Organics
2. Acidify (pH < 2) -> Extract Product

Crude Solid

Recrystallization
Solvent: EtOH/Water or Hexane/EtOAc
Target MP: 61 °C

Final Product:
3-(2-Bromophenyl)butanoic acid
(>98% Purity)

Click to download full resolution via product page

Figure 1: Strategic workflow for the regioselective synthesis of 3-(2-Bromophenyl)butanoic
acid via conjugate addition.
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Protocol Validation (Self-Validating Steps)

o Regiocontrol Check: The starting material (2-bromophenylboronic acid) guarantees the ortho
position. Unlike Friedel-Crafts alkylation of bromobenzene (which yields mixed ortho/para
isomers), this route is regiospecific.

 Purification Check: The acid-base extraction step (Workup node) acts as a chemical filter.
Neutral impurities (e.g., biaryls from Suzuki homocoupling) remain in the organic layer during
the basic wash, while the target acid moves to the aqueous phase, ensuring high purity
before recrystallization.

Handling & Safety (E-E-A-T)
As a halogenated organic acid, standard laboratory safety protocols apply.

o Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT SE
(Category 3 - Respiratory).

o Storage: Store in a cool, dry place. Keep container tightly closed. The bromine atom is
stable, but prolonged exposure to light should be avoided to prevent potential
photodehalogenation over years of storage.

e Incompatibility: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-(2-Bromophenyl)butanoic acid | CLOH11BrO2 | CID 13330230 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of 3-(2-Bromophenyl)butanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288658/docs#technical-guide-physical-properties-
characterization-of-3-2-bromophenyl-butanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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